Cas no 1805550-18-8 (Ethyl 2-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-3-acetate)

• Product Name: Ethyl 2-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-3-acetate
• CAS No: 1805550-18-8
• MF: C₁₁H₁₁ClF₂INO₂
• MW: 389.564821481705
• CID: 4894256
• Update Time: 2025-05-21

Ethyl 2-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-3-acetate

• Inchi： 1S/C11H11ClF2INO2/c1-2-18-10(17)3-6-7(15)4-8(11(13)14)16-9(6)5-12/h4,11H,2-3,5H2,1H3
• InChI Key： NXITWQNSCZYTLI-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)N=C(CCl)C=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 284
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-3-acetate

Comprehensive Guide to Ethyl 2-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-3-acetate (CAS No. 1805550-18-8)

Ethyl 2-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-3-acetate (CAS No. 1805550-18-8) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique halogenated structure, has garnered attention for its potential in drug discovery and material science. Researchers and industry professionals frequently search for this compound due to its role in synthesizing bioactive molecules and its relevance in modern heterocyclic chemistry.

The molecular structure of Ethyl 2-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-3-acetate features a pyridine core substituted with chloro, difluoromethyl, iodo, and ester functional groups. These modifications enhance its reactivity, making it a valuable intermediate in organic synthesis. The presence of iodine and chlorine atoms allows for further functionalization via cross-coupling reactions, a topic of high interest in medicinal chemistry and catalysis research.

In recent years, the demand for halogenated pyridines like Ethyl 2-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-3-acetate has surged due to their utility in designing kinase inhibitors and antiviral agents. This aligns with the growing focus on targeted therapies and precision medicine, which dominate current pharmaceutical trends. Additionally, its application in agrochemicals for crop protection solutions reflects the industry's shift toward sustainable and efficient chemical solutions.

From a synthetic perspective, Ethyl 2-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-3-acetate is often utilized in Pd-catalyzed reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These methodologies are frequently searched by chemists exploring C-C bond formation strategies. The compound's versatility also extends to fluorescence labeling and materials science, where its halogenated framework contributes to the development of advanced functional materials.

Market dynamics indicate a steady rise in the procurement of 1805550-18-8, driven by R&D investments in small-molecule therapeutics and green chemistry initiatives. Suppliers and manufacturers emphasize high-purity grades to meet the stringent requirements of pharmaceutical intermediates. This compound's stability under controlled conditions further enhances its appeal for large-scale applications.

For researchers investigating structure-activity relationships (SAR), Ethyl 2-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-3-acetate serves as a critical building block. Its role in optimizing bioavailability and binding affinity in drug candidates is a recurring theme in scientific literature. Furthermore, its compatibility with high-throughput screening platforms makes it a staple in modern drug discovery pipelines.

Environmental and regulatory considerations are also pivotal when handling halogenated compounds. Proper storage and disposal protocols for 1805550-18-8 align with global chemical safety standards, ensuring compliance with REACH and EPA guidelines. These aspects are frequently queried by professionals seeking sustainable laboratory practices.

In conclusion, Ethyl 2-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-3-acetate (CAS No. 1805550-18-8) exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications—from pharmaceuticals to material engineering—underscore its importance in advancing scientific and industrial progress. As the demand for tailored chemical solutions grows, this compound remains a key player in the evolving landscape of specialty chemicals.